Cas no 2138194-28-0 (tert-butyl N-(3-acetylcyclobutyl)carbamate)

• Product Name: tert-butyl N-(3-acetylcyclobutyl)carbamate
• CAS No: 2138194-28-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6190453
• PubChem ID: 58356091
• Update Time: 2025-08-05

tert-butyl N-(3-acetylcyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12437097
• EN300-798372
• TERT-BUTYL (3-ACETYLCYCLOBUTYL)CARBAMATE
• TERT-BUTYL CIS-(3-ACETYLCYCLOBUTYL)CARBAMATE
• AT26837
• 2138194-28-0
• 171549-89-6
• SCHEMBL12513663
• tert-butyl N-(3-acetylcyclobutyl)carbamate
• AT26838

• Inchi： 1S/C11H19NO3/c1-7(13)8-5-9(6-8)12-10(14)15-11(2,3)4/h8-9H,5-6H2,1-4H3,(H,12,14)
• InChI Key： VYJRFDNQFJRTMU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(C(C)=O)C1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(3-acetylcyclobutyl)carbamate

Professional Introduction to Compound with CAS No. 2138194-28-0 and Product Name: tert-butyl N-(3-acetylcyclobutyl)carbamate

The compound with the CAS number 2138194-28-0 and the product name tert-butyl N-(3-acetylcyclobutyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development.

In the realm of organic chemistry, the structure of tert-butyl N-(3-acetylcyclobutyl)carbamate is notable for its combination of a tert-butyl group and an acetylated cyclobutyl moiety. The tert-butyl group, known for its steric hindrance and stability, contributes to the compound's overall rigidity, which can be advantageous in the design of enzyme inhibitors and other bioactive molecules. Meanwhile, the acetylated cyclobutyl ring introduces a level of metabolic stability while maintaining flexibility, making it a promising scaffold for further derivatization.

Recent studies have highlighted the compound's utility as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors targeting various biological pathways. For instance, derivatives of tert-butyl N-(3-acetylcyclobutyl)carbamate have shown promise in inhibiting enzymes involved in inflammatory responses, suggesting potential therapeutic applications in managing chronic inflammatory diseases.

The pharmaceutical industry has been particularly interested in exploring the compound's role in drug discovery. Its ability to serve as a versatile building block allows chemists to modify its structure systematically, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds with high affinity and selectivity for specific targets.

One of the most compelling aspects of tert-butyl N-(3-acetylcyclobutyl)carbamate is its potential in developing treatments for neurological disorders. Preliminary research indicates that certain derivatives exhibit neuroprotective properties by modulating neurotransmitter release and receptor activity. These findings have sparked further investigation into its mechanisms of action, with the aim of translating these discoveries into clinical applications.

The synthesis of tert-butyl N-(3-acetylcyclobutyl)carbamate itself is a testament to the progress in synthetic methodologies. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled more efficient and scalable production processes. This has not only reduced costs but also opened up new avenues for structural diversification, allowing researchers to explore a wider range of biological activities.

In conclusion, the compound with CAS number 2138194-28-0 and the product name tert-butyl N-(3-acetylcyclobutyl)carbamate represents a cornerstone in contemporary chemical and pharmaceutical research. Its unique structural attributes and versatile applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.